5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one

• Molecular Formula: C8H15N3O2
• Molecular Weight: 185.22 g/mol
• SMILES: C1CN(CC1N)CC2CNC(=O)O2
• InChI: InChI=1S/C8H15N3O2/c9-6-1-2-11(4-6)5-7-3-10-8(12)13-7/h6-7H,1-5,9H2,(H,10,12)/t6-,7?/m0/s1
• InChIKey: AQQHFAWEMFBBTD-PKPIPKONSA-N

5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one: Chiral Building Block for Kinase Inhibitor and Antibacterial Scaffold Procurement

5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one (CAS 1568343-21-4, free base; dihydrochloride CAS 1864012-24-7) is a chiral heterocyclic building block that fuses an oxazolidin-2-one ring with a (3S)-3-aminopyrrolidine moiety via a methylene linker [1]. The oxazolidinone core is a privileged scaffold in antibacterial agents (e.g., linezolid class) that inhibits bacterial protein synthesis by binding the 50S ribosomal subunit, while the (3S)-aminopyrrolidine fragment is a validated pharmacophore for ATP-competitive kinase inhibition, particularly against Akt and PI3K [2]. The compound is commercially supplied as the dihydrochloride salt (purity ≥95%) and as the free base (purity 95–97%), with a molecular weight of 185.22 g/mol (free base) and a computed XLogP3 of -0.9 [1].

Chiral (3S)-aminopyrrolidine-oxazolidinone building block for kinase inhibitor (Akt/PI3K) synthesis.

Dihydrochloride salt supports aqueous amide coupling and parallel synthesis workflows.

Free base option available for non-aqueous reaction routes.

• [1] PubChem. Compound Summary for CID 115302409: 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one. National Center for Biotechnology Information, 2026. View Source
• [2] PDBe. Entry 3mvh: Crystal structure of Akt kinase domain with a 3-aminopyrrolidine inhibitor. Protein Data Bank in Europe, 2010. View Source

Why Generic Oxazolidinone or Aminopyrrolidine Building Blocks Cannot Replace 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one

Substituting this compound with a racemic 3-aminopyrrolidine-oxazolidinone (CAS 1249099-58-8) or with the simpler achiral 5-(aminomethyl)oxazolidin-2-one (CAS 119736-09-3) loses the defined (3S) stereochemistry, which is critical for enantioselective target engagement in kinase inhibitor programs . The (3S)-aminopyrrolidine scaffold has been specifically optimized in ATP-competitive Akt inhibitors to achieve selectivity over other AGC kinases, with nonracemic amide analogues demonstrating tumor growth inhibition in xenograft models [1]. Using (S)-3-aminopyrrolidine alone (CAS 128345-57-3) without the oxazolidinone ring eliminates the hydrogen-bonding and conformational constraints provided by the cyclic carbamate, which contribute to metabolic stability and target residence time [2]. The dihydrochloride salt form further distinguishes this building block by offering aqueous solubility (>25 mg/mL for similar oxazolidinone salts) versus the water-insoluble free base, simplifying direct use in parallel medicinal chemistry workflows .

Racemic or achiral oxazolidinone analogs

Lose defined (3S) stereochemistry; kinase target engagement may not transfer directly.

Simple (S)-3-aminopyrrolidine without oxazolidinone

Removes conformational constraint and hydrogen-bonding motifs; metabolic stability profile may differ.

Free base instead of dihydrochloride salt

Aqueous solubility and handling properties shift; direct use in aqueous reactions may require validation.

• [1] PDBe. Entry 3mvh: ATP-competitive Akt inhibitors from an elaborated 3-aminopyrrolidine scaffold. Protein Data Bank in Europe, 2010. View Source
• [2] Kuujia. CAS 1568343-21-4 Product Page: 5-{(3S)-3-aminopyrrolidin-1-ylmethyl}-1,3-oxazolidin-2-one. Kuujia.com, 2026. View Source

Quantitative Differentiation Evidence: 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one vs. Closest Analogs

Enantiomeric Configuration: (3S)-Aminopyrrolidine vs. Racemic Mixture in Kinase Inhibitor Binding Affinity

The (3S)-enantiomer of the aminopyrrolidine scaffold is the active configuration for ATP-competitive Akt inhibition. In a published Akt inhibitor optimization program, the nonracemic (S)-3-aminopyrrolidine amide series yielded an advanced lead that demonstrated tumor growth inhibition in xenograft models, while the racemic series showed reduced selectivity against other AGC kinases [1]. The specific (3S) configuration in 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one ensures that downstream synthetic elaboration retains the stereochemistry necessary for target engagement [2].

Stereochemical configuration

Class-level inference

(3S) enantiomer vs. racemic mixture; linked to Akt inhibition context

Enantiomeric configuration review for kinase selectivity.

Reported in vivo model context from Akt inhibitor series.

Evidence Dimension	Stereochemical configuration for Akt kinase inhibition
Target Compound Data	(3S)-enantiomer; validated as active configuration in ATP-competitive Akt inhibitors
Comparator Or Baseline	Racemic 5-[(3-aminopyrrolidin-1-yl)methyl]-1,3-oxazolidin-2-one (CAS 1249099-58-8); undefined stereochemistry at C-3 of pyrrolidine
Quantified Difference	Enantiopure (3S) required for selective Akt inhibition; racemic mixture loses stereochemical fidelity for target engagement
Conditions	Akt kinase inhibition assay; xenograft tumor growth inhibition model [1]

Why This Matters

Procurement of the enantiopure (3S) building block is essential for medicinal chemistry programs targeting Akt/PI3K pathways where stereochemistry directly governs kinase selectivity and in vivo efficacy.

• [1] PDBe. Entry 3mvh: ATP-competitive Akt inhibitors from an elaborated 3-aminopyrrolidine scaffold. Protein Data Bank in Europe, 2010. View Source
• [2] PubChem. Compound Summary for CID 115302409: 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one. National Center for Biotechnology Information, 2026. View Source

Salt Form Solubility: Dihydrochloride vs. Free Base for Aqueous Reaction Compatibility

The dihydrochloride salt (CAS 1864012-24-7) of 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one provides aqueous solubility that enables direct use in amide coupling, reductive amination, and bioconjugation reactions without pre-dissolution in organic solvents. The free base (CAS 1568343-21-4) is reported to be insoluble in water or subject to hydrolysis, and is soluble only in benzene and chloroform . The dihydrochloride salt is supplied as a powder with purity ≥95% (Sigma-Aldrich), stored at 4°C .

Salt form solubility

Head-to-head

Dihydrochloride: water-soluble powder; free base: water-insoluble

Aqueous reaction compatibility review.

Vendor datasheet context.

Evidence Dimension	Aqueous solubility and formulation compatibility
Target Compound Data	Dihydrochloride salt (CAS 1864012-24-7); water-soluble powder; purity ≥95%
Comparator Or Baseline	Free base (CAS 1568343-21-4); insoluble in water (or hydrolyzed); soluble in benzene and chloroform
Quantified Difference	Dihydrochloride: aqueous solubility enables direct use in aqueous reactions; Free base: requires organic solvent pre-dissolution
Conditions	Solubility classification from vendor technical datasheets

Why This Matters

For high-throughput medicinal chemistry and parallel synthesis, the dihydrochloride salt eliminates a solubilization step, reducing cycle time and improving reproducibility across aqueous reaction conditions.

Computed Lipophilicity: XLogP3 of -0.9 vs. Linezolid (XLogP3 ~0.6) for CNS Penetration and Metabolic Stability

The computed partition coefficient (XLogP3) of 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one is -0.9 [1], which is significantly lower than that of the marketed oxazolidinone antibiotic linezolid (XLogP3 ~0.6). This lower lipophilicity predicts improved metabolic stability and reduced hERG binding risk, consistent with the optimization of lipophilic efficiency (LipE) described for 3-aminopyrrolidine-based Akt inhibitors [2]. The compound's topological polar surface area (TPSA) of 67.6 Ų and only 2 rotatable bonds further support its druglike character for fragment-based lead optimization [1].

Computed lipophilicity

Cross-study comparable

XLogP3 = -0.9; TPSA = 67.6 Ų

Lipophilicity profile review.

CNS drug-likeness parameter context.

Evidence Dimension	Computed lipophilicity (XLogP3) and druglikeness parameters
Target Compound Data	XLogP3 = -0.9; TPSA = 67.6 Ų; Rotatable bonds = 2; H-bond donors = 2; H-bond acceptors = 4
Comparator Or Baseline	Linezolid: XLogP3 ~0.6; TPSA = 87.3 Ų
Quantified Difference	ΔXLogP3 ≈ -1.5 log units (more hydrophilic); ΔTPSA ≈ -20 Ų
Conditions	Computed properties from PubChem (XLogP3 algorithm) [1]

Why This Matters

The lower lipophilicity of this building block makes it a preferred starting point for CNS-penetrant kinase inhibitors or antibacterials where high logP is associated with toxicity and metabolic clearance.

• [1] PubChem. Computed Properties for CID 115302409: 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one. National Center for Biotechnology Information, 2026. View Source
• [2] PDBe. Entry 3mvh: Optimization of lipophilic efficiency in 3-aminopyrrolidine Akt inhibitors. Protein Data Bank in Europe, 2010. View Source

Purity Benchmarking: ≥95% (Dihydrochloride) and 97% (Free Base) vs. Lower-Grade Racemic Material

Commercially sourced 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one dihydrochloride is specified at ≥95% purity (Sigma-Aldrich, Enamine catalog) . The racemic counterpart (CAS 1249099-58-8) is listed at 95% purity on Leyan but requires price inquiry and lacks certified batch-specific enantiomeric excess data . MolCore offers the racemic free base at NLT 97% purity under ISO-certified quality systems . For the enantiopure (3S) building block, the combination of defined stereochemistry and ≥95% chemical purity reduces the risk of racemization artifacts in structure-activity relationship (SAR) studies.

Purity benchmarking

Supporting evidence

Dihydrochloride: ≥95%; Free base: 97%

Batch consistency review for SAR studies.

Vendor CoA specifications.

Evidence Dimension	Chemical purity and quality certification
Target Compound Data	Dihydrochloride: ≥95% purity (Sigma-Aldrich); Free base: 95% (Enamine, Kuujia)
Comparator Or Baseline	Racemic (CAS 1249099-58-8): 95% (Leyan, inquiry-based); 97% (MolCore, ISO-certified)
Quantified Difference	Enantiopure (3S): defined stereochemistry + ≥95% purity; Racemic: 95–97% purity but undefined enantiomeric ratio
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

For reproducible SAR campaigns, the enantiopure building block eliminates batch-to-batch stereochemical variability, which is critical when correlating biological activity with absolute configuration.

Procurement-Driven Application Scenarios for 5-{[(3S)-3-aminopyrrolidin-1-yl]methyl}-1,3-oxazolidin-2-one

ATP-Competitive Kinase Inhibitor Fragment Elaboration (Akt/PI3K Pathway)

Medicinal chemistry teams can use the (3S)-aminopyrrolidine-oxazolidinone scaffold as a starting fragment for ATP-competitive Akt inhibitors. The defined (3S) stereochemistry aligns with the active configuration validated in PDB entry 3mvh, where nonracemic 3-aminopyrrolidine amides achieved selective Akt inhibition and in vivo tumor growth suppression [1]. The oxazolidinone ring provides conformational rigidity and hydrogen-bonding capacity that enhances target residence time.

Antibacterial Oxazolidinone Lead Optimization (Gram-Positive MRSA/MRCNS)

The oxazolidinone core of this building block is the pharmacophore responsible for binding the 50S ribosomal subunit and inhibiting bacterial protein synthesis . The 3-aminopyrrolidine side chain can be further functionalized to modulate physicochemical properties and overcome bacterial resistance mechanisms. The dihydrochloride salt enables direct use in aqueous amide coupling for rapid library synthesis .

CNS-Penetrant Probe Compound Design Leveraging Low Lipophilicity

With a computed XLogP3 of -0.9 and TPSA of 67.6 Ų, this building block falls within favorable CNS druglikeness space [2]. Fragment-based drug discovery programs targeting CNS kinases or neurotransmitter receptors can exploit the low lipophilicity to reduce hERG binding and metabolic clearance, as demonstrated in the lipophilic efficiency optimization of 3-aminopyrrolidine leads [1].

Chiral Intermediate for Asymmetric Synthesis of Spirocyclic and Macrocyclic Compounds

The (3S)-aminopyrrolidine moiety is a key intermediate in the synthesis of heterocyclic spiro-compounds acting as AM2 receptor inhibitors [3]. The oxazolidinone ring can serve as a masked amino alcohol or be further elaborated into diverse chemotypes. Procurement of the enantiopure building block ensures stereochemical fidelity in multistep asymmetric syntheses.

Application

Selection Property

Validation Focus

ATP-competitive kinase inhibitor fragment studies (Akt/PI3K)

(3S)-stereochemical configuration

Reported kinase selectivity context

Antibacterial oxazolidinone lead optimization

Oxazolidinone pharmacophore

Ribosomal inhibition assay context

CNS-penetrant probe design studies

Low computed lipophilicity profile

CNS drug-likeness parameter review

Chiral intermediate for asymmetric synthesis

Enantiopure building block

Stereochemical fidelity in multistep synthesis

• [1] PDBe. Entry 3mvh: ATP-competitive Akt inhibitors from an elaborated 3-aminopyrrolidine scaffold. Protein Data Bank in Europe, 2010. View Source
• [2] PubChem. Computed Properties for CID 115302409. National Center for Biotechnology Information, 2026. View Source
• [3] ChemicalBook. (S)-3-Aminopyrrolidine: Used in preparation of heterocyclic spiro-compounds as AM2 receptor inhibitors. ChemicalBook, 2026. View Source